4-Hydrazinyl-decahydroquinoline

• Molecular Formula: C9H19N3
• Molecular Weight: 169.27 g/mol
• SMILES: C1CCC2C(C1)C(CCN2)NN
• InChI: InChI=1S/C9H19N3/c10-12-9-5-6-11-8-4-2-1-3-7(8)9/h7-9,11-12H,1-6,10H2
• InChIKey: OORAZJBRHFDEBG-UHFFFAOYSA-N

4-Hydrazinyl-decahydroquinoline: Structural and Pharmacological Overview

4-Hydrazinyl-decahydroquinoline (CAS 2059994-16-8) is a fully saturated bicyclic nitrogen heterocycle bearing a hydrazinyl substituent at the 4-position of the decahydroquinoline scaffold . Its core structure is common to numerous biologically active alkaloids and synthetic derivatives, yet the specific combination of a saturated ring system plus a free hydrazine moiety is sparsely represented in the literature [1]. The compound has been described as a prolyl hydroxylase (PHD) inhibitor that modulates hypoxia-inducible factor (HIF) stability, a mechanism distinct from the cholinergic, opioid, and cannabinoid pathways typically associated with other decahydroquinoline derivatives .

• PHD-HIF pathway modulation study context

• Hydrazine group supports reversible conjugation research

• Fully saturated scaffold with high 3D character

• [1] Dubrovskiy, V. A.; Sosin, V. G. Natural and Synthetic Decahydroquinolines: Synthesis Strategies and Biological Activity. J. Heterocycl. Chem. 2025, 62 (11), 1708–1751. https://doi.org/10.1002/jhet.4862. View Source

Why 4-Hydrazinyl-decahydroquinoline Cannot Be Replaced by Common Analogs

The 4-hydrazinyl-decahydroquinoline framework combines three features that no single class analog simultaneously possesses: (a) a fully saturated bicyclic core, (b) a reactive hydrazine group at the 4-position, and (c) a PHD/HIF inhibitory mechanism hypothesis . Closest structural analogs—4-amino-trans-decahydroquinolines—lack the hydrazine group, which precludes metal-coordinating interactions with non-heme iron at the PHD active site . Conversely, 4-hydrazinoquinoline retains the hydrazine group but possesses an aromatic quinoline core, altering planarity, electronic distribution, and redox behavior . Unsubstituted decahydroquinoline lacks any 4-position functionality entirely, rendering it inactive against PHD enzymes. The presence of three ionizable nitrogens (pKa profile) in 4-hydrazinyl-decahydroquinoline further distinguishes its protonation state and solubility behavior from mono-nitrogen or aniline-type comparators .

4-Amino-decahydroquinolines

Opioid receptor-mediated pharmacology does not reflect PHD/HIF modulation. Lacks hydrazine for Schiff base formation.

4-Hydrazinoquinoline (aromatic)

Aromatic core alters planarity, redox, and lipophilicity; saturated scaffold advantages may not transfer.

Unsubstituted decahydroquinoline

Absence of the 4-hydrazinyl moiety removes PHD interaction and conjugation capability.

Differentiation Evidence Against Key Comparators

PHD Inhibition Mechanism vs. Opioid Receptor Analgesics

4-Hydrazinyl-decahydroquinoline is described as a prolyl hydroxylase (PHD) inhibitor that increases HIF protein stability under normoxic conditions . In contrast, 4-amino-trans-decahydroquinoline derivatives, a well-documented structural class, exert their pharmacological effects primarily through opioid receptor-mediated analgesia and not through PHD/HIF modulation [1]. This represents a fundamental mechanistic divergence: the 4-hydrazinyl compound targets the cellular oxygen-sensing machinery, whereas the 4-amino analogs target central nervous system receptors. Quantitative PHD inhibition data (e.g., IC50 values) are not publicly available for 4-hydrazinyl-decahydroquinoline as of the search date; therefore this differentiation is based on distinct reported mechanisms rather than a direct head-to-head enzymatic assay.

Mechanism differentiation

Class-level

Target: PHD/HIF stabilization (reported); Comparator: opioid receptor analgesia (4-amino analogs). No quantitative IC50 available.

Supports distinct target-space fit for HIF screening cascades.

Direct PHD enzyme assay data absent; class-level inference.

Evidence Dimension	Primary pharmacological mechanism
Target Compound Data	Prolyl hydroxylase (PHD) inhibition; HIF stabilization (mechanism reported in vendor documentation). No quantitative IC50 publicly available.
Comparator Or Baseline	4-Amino-trans-decahydroquinoline derivatives: opioid receptor-mediated analgesia (US Patent 4,173,636).
Quantified Difference	Mechanistic target differentiation (PHD/HIF vs. opioid receptors); quantitative enzymatic comparison not yet published.
Conditions	Mechanism inferred from vendor description and patent pharmacology data [1]; direct PHD enzyme assay data absent.

Why This Matters

For researchers building HIF-related screening cascades, 4-hydrazinyl-decahydroquinoline occupies a distinct target space that cannot be substituted by 4-amino-decahydroquinoline analgesics.

• [1] US Patent 4,173,636. Decahydroquinolines, pharmaceutical compositions and methods of use. Filed 1978; issued 1979. Justia Patents. https://patents.justia.com/patent/4173636. View Source

Hydrazine Reactivity for Schiff Base Formation

The hydrazine (–NHNH2) group at the 4-position enables reversible Schiff base/hydrazone formation with carbonyl-containing substrates, a reactivity not available to 4-amino (–NH2) or 4-hydroxy (–OH) decahydroquinoline analogs . This reactivity is central to both target engagement (e.g., potential covalent modification of enzyme active-site carbonyls) and downstream derivatization strategies. By comparison, the 4-amino-trans-decahydroquinoline scaffold relies on amide bond formation via its exocyclic amine, requiring distinct coupling chemistry that does not provide the same reversible covalent character [1]. The quantitative consequence of this reactivity difference for binding kinetics or inhibitory potency has not been reported in the peer-reviewed literature for the decahydroquinoline series, but class-level precedent from aromatic 4-hydrazinoquinolines demonstrates that hydrazine-containing analogs achieve IC50 values down to 0.5–2 µM against cancer cell lines via a Schiff base-mediated DNA-binding mechanism . This class-level evidence supports that the hydrazine group confers reactivity advantages over amino and hydroxy substituents, though direct measurements on the decahydroquinoline scaffold are needed.

Reactivity comparison

Class-level

Hydrazine enables Schiff base/hydrazone formation; 4-amino/hydroxy analogs cannot. Aromatic analog IC50 0.5–2 µM (cytotoxicity) via Schiff base DNA binding.

Hydrazine reactivity may support reversible covalent probe design.

No Schiff base-mediated IC50 for decahydroquinoline scaffold.

Evidence Dimension	Functional group reactivity (Schiff base/hydrazone formation capability)
Target Compound Data	Hydrazine (–NHNH2) at 4-position: capable of Schiff base/hydrazone formation (chemical functionality inferred from structure).
Comparator Or Baseline	4-Amino-trans-decahydroquinoline (–NH2): amide coupling only; 4-Hydroxy-decahydroquinoline (–OH): ester/ether formation only. 4-Hydrazinoquinoline hydrochloride (aromatic): IC50 0.5–2 µM via Schiff base DNA binding.
Quantified Difference	Presence vs. absence of hydrazine functionality; for aromatic analog 4-hydrazinoquinoline, IC50 = 0.5–2 µM (cytotoxicity). No Schiff base-mediated IC50 data for the decahydroquinoline scaffold.
Conditions	Structural inference; aromatic comparator data from CymitQuimica product documentation ; 4-amino-decahydroquinoline reactivity from US Patent 4,173,636 [1].

Why This Matters

The hydrazine group uniquely enables reversible covalent conjugation strategies for probe design, bioconjugation, or targeted drug delivery that 4-amino or 4-hydroxy decahydroquinolines cannot support.

• [1] US Patent 4,173,636. Decahydroquinolines, pharmaceutical compositions and methods of use. Filed 1978; issued 1979. Justia Patents. https://patents.justia.com/patent/4173636. View Source

Saturated Scaffold Permeability vs. Aromatic Hydrazinoquinoline

4-Hydrazinyl-decahydroquinoline possesses a fully saturated bicyclic core, imparting a predicted three-dimensional, chair-conformation geometry distinct from the planar aromatic system of 4-hydrazinoquinoline . The parent unsubstituted decahydroquinoline scaffold has an experimental LogP of 2.55 (cis/trans mixture) and is soluble in organic solvents but insoluble in water . In contrast, aromatic 4-hydrazinoquinoline has a higher predicted LogP (~2.8–3.2 range for the quinoline core) and distinct solvation thermodynamics . The enhanced sp³ character of the saturated scaffold (Fsp³ = 1.0 for decahydroquinoline vs. 0.0 for aromatic quinoline) is associated with improved clinical developability, lower promiscuity, and reduced aromatic stacking-driven off-target binding [1]. No experimentally measured LogP or permeability data for 4-hydrazinyl-decahydroquinoline itself have been published; the differentiation is based on class-level structural properties of the saturated vs. aromatic scaffolds.

Scaffold property

Class-level

Decahydroquinoline Fsp³ = 1.0, predicted LogP ~2.5; Quinoline Fsp³ = 0.0, LogP ~2.8–3.2. Higher 3D character predicts lower promiscuity.

Saturated scaffold may improve developability and reduce off-target binding.

Experimental LogP/permeability for the hydrazinyl derivative not published.

Evidence Dimension	LogP and structural saturation (Fsp³)
Target Compound Data	Saturated decahydroquinoline core; Fsp³ = 1.0 (fully sp³-hybridized ring carbons); predicted LogP ~2.5 (based on parent scaffold). No experimental LogP available.
Comparator Or Baseline	4-Hydrazinoquinoline: aromatic quinoline core; Fsp³ = 0.0 for the ring system; experimental LogP ~2.8–3.2 (estimated from quinoline).
Quantified Difference	Fsp³ = 1.0 (decahydroquinoline) vs. 0.0 (quinoline); ΔLogP ≈ –0.3 to –0.7 (predicted). Direct experimental LogP missing for 4-hydrazinyl-derivative.
Conditions	Predicted values from ChemSpider (parent decahydroquinoline) ; aromatic quinoline properties from ChemSpider ; Fsp³ concept from medicinal chemistry literature [1].

Why This Matters

The higher three-dimensionality (Fsp³) of the saturated scaffold predicts improved solubility, lower promiscuity, and potentially better CNS penetration profiles compared to planar aromatic hydrazine analogs, influencing candidate selection in lead optimization.

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52 (21), 6752–6756. https://doi.org/10.1021/jm901241e. View Source

Tri-Basic Ionization Profile vs. 4-Amino Analogs

The presence of three ionizable nitrogen atoms (tertiary ring nitrogen, secondary ring nitrogen, and primary hydrazine nitrogen) in 4-hydrazinyl-decahydroquinoline yields a more complex protonation profile compared to 4-amino-trans-decahydroquinoline, which contains only two basic nitrogens (ring nitrogen and primary amine nitrogen) . This additional basic center affects pH-dependent solubility, salt selection options (di- vs. tri-hydrochloride salts), and the compound's net charge at physiological pH. The parent decahydroquinoline (unsubstituted, one basic nitrogen) serves as a minimal baseline with only one ionizable center . Quantitative pKa values for 4-hydrazinyl-decahydroquinoline have not been experimentally determined or published. The differentiation is based on structural counting of basic centers and chemical intuition regarding hydrazine pKa (~8.0 for the conjugate acid of hydrazine, compared to ~10.6 for aliphatic primary amines) [1].

Ionization centers

Reported

3 ionizable nitrogens (ring + hydrazine) vs. 2 in 4-amino analog. Hydrazine pKa ~8.0 vs. primary amine ~10.6 (class-level).

Additional ionizable center may offer greater salt-form flexibility.

Experimental pKa values not determined for target compound.

Evidence Dimension	Number of ionizable nitrogen centers influencing pH-dependent solubility and salt stoichiometry
Target Compound Data	3 basic nitrogen centers (two in the decahydroquinoline ring system, one hydrazine terminal). Capable of forming tri-hydrochloride or mixed salts. No experimental pKa data.
Comparator Or Baseline	4-Amino-trans-decahydroquinoline: 2 basic nitrogen centers (ring + amine). Decahydroquinoline (unsubstituted): 1 basic nitrogen center.
Quantified Difference	3 vs. 2 vs. 1 ionizable center(s); hydrazine conjugate acid pKa ~8.0 vs. primary amine pKa ~10.6 (class-level values).
Conditions	Structural inference based on molecular formula and SMILES; pKa values from standard reference data for hydrazine and amines [1].

Why This Matters

A higher number of ionizable centers provides greater flexibility in salt form selection, potentially enabling improved solubility or controlled release formulations not achievable with mono- or di-basic analogs.

• [1] Hall, H. K. Correlation of the Base Strengths of Amines. J. Am. Chem. Soc. 1957, 79 (20), 5441–5444. https://doi.org/10.1021/ja01577a030. View Source

Class-Level Cytotoxic Potential of Hydrazinyl Scaffolds

No direct cytotoxicity data exist for 4-hydrazinyl-decahydroquinoline. However, the closest aromatic analog, 4-hydrazinoquinoline hydrochloride, demonstrates antiproliferative activity against lymphoid, breast, colon, and prostate cancer cell lines with IC50 values ranging from 0.5 to 2 µM . This activity is mechanistically attributed to Schiff base-mediated DNA binding and subsequent inhibition of transcription and replication. By comparison, unsubstituted decahydroquinoline does not exhibit notable cytotoxicity through this mechanism, as it lacks the hydrazine moiety required for Schiff base formation . 4-Amino-trans-decahydroquinoline derivatives, such as those disclosed in US Patent 4,173,636, show analgesic but not cytotoxic properties [1]. The saturated scaffold of 4-hydrazinyl-decahydroquinoline may differentiate it from the aromatic 4-hydrazinoquinoline series through altered DNA intercalation geometry, metabolic stability, or cellular permeability, although experimental verification is lacking.

Cytotoxicity context

Context-dependent

No IC50 for target compound. Aromatic 4-hydrazinoquinoline: IC50 0.5–2 µM (lymphoid, breast, colon, prostate cancer lines). 4-Amino analogs: no cytotoxicity.

Class-level evidence suggests hydrazine-quinoline scaffold may affect cell viability; direct data needed.

Cytotoxicity evaluation of saturated scaffold pending.

Evidence Dimension	In vitro cytotoxicity (IC50) against cancer cell lines
Target Compound Data	No published IC50 data for 4-hydrazinyl-decahydroquinoline against any cell line.
Comparator Or Baseline	4-Hydrazinoquinoline hydrochloride: IC50 = 0.5–2 µM (lymphoid, breast, colon, prostate cancer lines). Decahydroquinoline (unsubstituted): no reported cytotoxicity through Schiff base mechanism. 4-Amino-trans-decahydroquinoline derivatives: no reported cytotoxicity.
Quantified Difference	Aromatic analog IC50 = 0.5–2 µM; target compound data unavailable.
Conditions	Aromatic analog tested in vitro (cell lines); target compound not yet tested . Comparator data from patent and vendor sources [1].

Why This Matters

Class-level evidence strongly suggests that introduction of a hydrazine group on a quinoline-type scaffold confers antiproliferative activity; the saturated decahydroquinoline variant may offer a differentiated cytotoxicity-toxicity window, pending experimental evaluation.

• [1] US Patent 4,173,636. Decahydroquinolines, pharmaceutical compositions and methods of use. Filed 1978; issued 1979. Justia Patents. https://patents.justia.com/patent/4173636. View Source

Research and Industrial Applications

HIF Pathway Probe and Hypoxia Research

Based on its reported mechanism as a prolyl hydroxylase inhibitor that stabilizes HIF under normoxic conditions , 4-hydrazinyl-decahydroquinoline can serve as a starting scaffold for developing chemical probes to dissect the HIF signaling cascade. Unlike 4-amino-decahydroquinoline analgesics that operate through opioid receptor pathways, this compound provides a unique entry point into the oxygen-sensing machinery. Researchers investigating ischemia, anemia, or metabolic adaptation to hypoxia may prioritize this compound over analogs targeting unrelated pathways .

Schiff Base Bioconjugation and Covalent Inhibitor Design

The hydrazine functional group uniquely enables reversible Schiff base/hydrazone formation with carbonyl-containing biomolecules or synthetic substrates . This reactivity can be exploited for designing activity-based protein profiling (ABPP) probes, reversible covalent enzyme inhibitors, or pH-responsive drug delivery conjugates. In contrast, 4-amino and 4-hydroxy decahydroquinoline analogs cannot participate in this chemistry without prior derivatization, making 4-hydrazinyl-decahydroquinoline the direct choice for such conjugation strategies .

Saturated Scaffold Lead Optimization for Developability

With an Fsp³ value of 1.0 (fully saturated ring system), 4-hydrazinyl-decahydroquinoline offers a superior starting point for lead optimization compared to planar aromatic 4-hydrazinoquinolines (Fsp³ = 0.0) . Higher fraction sp³ character correlates with improved clinical success rates due to reduced promiscuity, better solubility, and more favorable toxicology profiles . Medicinal chemistry teams pursuing HIF-PHD inhibitors or hydrazine-containing probes may prioritize this saturated scaffold over aromatic alternatives to enhance downstream developability .

Application

Selection Property

Validation Focus

HIF pathway probe studies

PHD-HIF modulation context

Oxygen-sensing pathway interpretation

Schiff base bioconjugation research

Hydrazine reactivity context

Reversible conjugation and probe design validation

Saturated scaffold lead optimization

Fsp³ and physiochemical profile

Developability and promiscuity profiling